Methyl 2-chloro-5-oxo-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate

• Molecular Formula: C10H9ClN2O3
• Molecular Weight: 240.64 g/mol
• IUPAC Name: methyl 2-chloro-5-oxo-7,8-dihydro-1,6-naphthyridine-6-carboxylate
• InChI: InChI=1S/C10H9ClN2O3/c1-16-10(15)13-5-4-7-6(9(13)14)2-3-8(11)12-7/h2-3H,4-5H2,1H3
• InChI Key: GOICWDVKORGDFR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1=O)C=CC(=N2)Cl

Description

Methyl 2-chloro-5-oxo-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate is a useful research compound. Its molecular formula is C10H9ClN2O3 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Chloro-7,8-dihydro-5H-[1,6]naphthyridine-6-carboxylic acid methyl ester (226.7 mg, 1 mmol) was dissolved in CCl4 (3.57 mL) and MeCN (0.357 mL) at room temperature before adding NaIO4 (0.643 g) in 1 mL of H2O, followed by RuCl3.hydrate (62.2 mg). The reaction mixture was stirred vigorously at room temperature for 2 hours. After dilution with DCM, it was filtered through Celite and the filter cake was washed three times with DCM. The combined organic solution was concentrated in vacuo to give a crude product. Flash column chromatography separation (silica gel, 12 g, 20% EtOAc in hexane) then afforded the tile compound (143 mg, 60%) as a white solid. MS: 241.1 (M+H+).